2-(3-fluorophenyl)-4-phenyl-1H-imidazole-5-thiol

• IUPAC Name: 2-(3-fluorophenyl)-5-phenyl-1H-imidazole-4-thiol
• InChI: InChI=1S/C15H11FN2S/c16-12-8-4-7-11(9-12)14-17-13(15(19)18-14)10-5-2-1-3-6-10/h1-9,19H,(H,17,18)
• InChI Key: BXVFNZAUGIFAJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)F)S
• Molecular Formula: C15H11FN2S
• Molecular Weight: 270.3 g/mol
• CAS No.: 1325307-17-2

Description

2-(3-fluorophenyl)-4-phenyl-1H-imidazole-5-thiol is a useful research compound. Its molecular formula is C15H11FN2S and its molecular weight is 270.33. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial Activity:

  • A study by Darekar et al. (2020) on microwave-assisted synthesis of novel derivatives, including those related to 2-(3-fluorophenyl)-4-phenyl-1H-imidazole-5-thiol, showed moderate antibacterial activity against gram-positive and gram-negative bacterial strains (Darekar, Karale, Akolkar, & Burungale, 2020).

• Antimicrobial and Antioxidant Agents:

  • Yarmohammadi et al. (2020) reported the synthesis of 5-substituted 1,3,4-oxadiazole-2-thiol derivatives via an ultrasound-assisted reaction. These derivatives showed significant antimicrobial and antioxidant properties, relevant to the structure of this compound (Yarmohammadi, Beyzaei, Aryan, & Moradi, 2020).

• Corrosion Inhibition:

  • Ammal et al. (2018) investigated the corrosion inhibition ability of 1,3,4-oxadiazole derivatives, similar in structure to this compound, on mild steel in sulphuric acid. These derivatives demonstrated effective corrosion inhibition, indicating potential applications in materials science (Ammal, Prajila, & Joseph, 2018).

• Biological Activity and Binding Studies:

  • Jayabharathi et al. (2012) studied the interaction of an imidazole derivative, structurally related to this compound, with bovine serum albumin. The results showed strong binding capabilities, suggesting its potential in biological applications (Jayabharathi, Thanikachalam, Sathishkumar, & Jayamoorthy, 2012).

• Inhibition of trans-Cinnamate 4-Hydroxylase:

  • Research by Yamada et al. (2004) discovered that certain 5-aryl-1,3,4-oxadiazole-2-thiols, which include compounds structurally related to this compound, inhibited trans-cinnamate 4-hydroxylase in Populus kitakamiensis. This indicates potential applications in plant biochemistry and pharmacology (Yamada, Kataoka, Nagami, Hong, Kawai, & Kuwano, 2004).

• Fluorescence Probes and Pharmaceutical Applications:

  • Budziak et al. (2019) examined 1,3,4-thiadiazoles, which have structural similarities with this compound, for their fluorescence emission and biological activity. These compounds showed potential as effective fluorescence probes and antimycotic pharmaceuticals (Budziak, Karcz, Makowski, Rachwał, Starzak, Matwijczuk, Myśliwa-Kurdziel, Oniszczuk, Combrzyński, Podleśna, & Matwijczuk, 2019).